Cas no 937653-33-3 (3-(3-Ethoxy-4-methoxyphenyl)propan-1-amine)

• Product Name: 3-(3-Ethoxy-4-methoxyphenyl)propan-1-amine
• CAS No: 937653-33-3
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD09034625
• CID: 2122514
• PubChem ID: 17608820
• Update Time: 2024-03-01

3-(3-Ethoxy-4-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxy-4-methoxyphenyl)propan-1-amine
• NE29695
• 3-(3-Ethoxy-4-methoxyphenyl)propan-1-amine

• MDL： MFCD09034625
• Inchi： 1S/C12H19NO2/c1-3-15-12-9-10(5-4-8-13)6-7-11(12)14-2/h6-7,9H,3-5,8,13H2,1-2H3
• InChI Key： FUVLNAQPNFFSSS-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCCN)OC

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 312.3±32.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(3-Ethoxy-4-methoxyphenyl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines